4-[(2-cyanophenyl)amino]-4H-1,2,4-triazole

• Molecular Formula: C9H7N5
• Molecular Weight: 185.19 g/mol
• IUPAC Name: 2-(1,2,4-triazol-4-ylamino)benzonitrile
• InChI: InChI=1S/C9H7N5/c10-5-8-3-1-2-4-9(8)13-14-6-11-12-7-14/h1-4,6-7,13H
• InChI Key: VLMZVYIIHWFHLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)NN2C=NN=C2

Description

4-[(2-cyanophenyl)amino]-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C9H7N5 and its molecular weight is 185.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.67 Grams of potassium tert-butoxide was dissolved in 36 ml of anhydrous dimethylsulfoxide, and 5.00 g of 4-amino-4H-1,2,4-triazole was added thereto and the mixture was stirred for 15 minutes at room temperature. Subsequently, 9 ml of an anhydrous dimethylsulfoxide solution containing 3.23 g of 2-fluorobenzonitrile was added dropwise to the solution over a period of 10 minutes, and the mixture was stirred for further 15 minutes. The reaction mixture was poured into 90 ml of water and 90 g of ice, and the solution was then adjusted to have pH of 5.7 with 1N hydrochloric acid. The crystals precipitated out were collected by filtration and dried to give 2.64 g of 4-[(2-cyanophenyl)amino]-4H-1,2,4-triazole.